Cas no 2138017-30-6 (4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine)

4,6-Dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a triazole-piperidine moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of the piperidine ring enhances solubility and bioavailability, while the triazole linkage offers stability and versatility for further functionalization. The dimethyl substitution on the pyrimidine ring may influence electronic properties and binding affinity. This compound is of interest for researchers exploring novel therapeutic candidates or probing structure-activity relationships in drug discovery. Its synthetic accessibility and modular design make it a valuable intermediate for targeted molecular development.

4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine structure

2138017-30-6 structure

Product Name:4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine

CAS No:2138017-30-6

MF:C₁₃H₁₈N₆

MW:258.322221279144

CID:6349574

PubChem ID:165488357

Update Time:2025-05-20

4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

- EN300-784875
- 4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine
- 2138017-30-6
- Inchi： 1S/C13H18N6/c1-9-7-10(2)17-13(16-9)12-8-15-18-19(12)11-3-5-14-6-4-11/h7-8,11,14H,3-6H2,1-2H3
- InChI Key： XWEPVULUACUOPG-UHFFFAOYSA-N
- SMILES： N1(C(C2N=C(C)C=C(C)N=2)=CN=N1)C1CCNCC1

Computed Properties

Exact Mass: 258.15929460g/mol
Monoisotopic Mass: 258.15929460g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 68.5Å²

4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-784875-0.05g	4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine	2138017-30-6	95%	0.05g	$1200.0	2024-05-22
Enamine	EN300-784875-0.1g	4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine	2138017-30-6	95%	0.1g	$1257.0	2024-05-22
Enamine	EN300-784875-0.25g	4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine	2138017-30-6	95%	0.25g	$1315.0	2024-05-22
Enamine	EN300-784875-0.5g	4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine	2138017-30-6	95%	0.5g	$1372.0	2024-05-22
Enamine	EN300-784875-1.0g	4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine	2138017-30-6	95%	1.0g	$1429.0	2024-05-22
Enamine	EN300-784875-2.5g	4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine	2138017-30-6	95%	2.5g	$2800.0	2024-05-22
Enamine	EN300-784875-5.0g	4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine	2138017-30-6	95%	5.0g	$4143.0	2024-05-22
Enamine	EN300-784875-10.0g	4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine	2138017-30-6	95%	10.0g	$6144.0	2024-05-22

4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine Related Literature

1. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

Additional information on 4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine

Recent Advances in the Study of 4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine (CAS: 2138017-30-6)

The compound 4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine (CAS: 2138017-30-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a pyrimidine core linked to a piperidine-triazole moiety, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and potential targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers reported the efficient synthesis of 4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine using a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. The compound demonstrated high purity and yield, with NMR and mass spectrometry confirming its structural integrity. Preliminary screening revealed its inhibitory activity against several kinase targets, including cyclin-dependent kinases (CDKs) and Aurora kinases, which are implicated in cancer progression. Molecular docking studies suggested that the compound binds to the ATP-binding site of these kinases, disrupting their catalytic activity.

Further investigations into the pharmacological properties of 4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine have highlighted its potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study attributed this effect to the modulation of NF-κB signaling pathways, suggesting a dual role for the compound in both oncology and immunology.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic profile of 4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine. Recent pharmacokinetic studies reported in European Journal of Pharmaceutical Sciences indicated moderate oral bioavailability and rapid metabolism in preclinical models. Researchers are now exploring structural modifications, such as the introduction of fluorine atoms or PEGylation, to enhance its metabolic stability and tissue distribution.

In conclusion, 4,6-dimethyl-2-[1-(piperidin-4-yl)-1H-1,2,3-triazol-5-yl]pyrimidine (CAS: 2138017-30-6) represents a versatile scaffold with multi-target potential in drug discovery. Its unique structural features and demonstrated biological activities warrant further investigation, particularly in the context of combination therapies and targeted drug delivery systems. Future research should focus on elucidating its off-target effects and optimizing its drug-like properties for clinical translation.